Cas no 1258406-28-8 (1-(2-Aminoquinolin-3-YL)ethanone)

• Product Name: 1-(2-Aminoquinolin-3-YL)ethanone
• CAS No: 1258406-28-8
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 4822124
• Update Time: 2025-08-05

1-(2-Aminoquinolin-3-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-AMINOQUINOLIN-3-YL)ETHANONE
• Ethanone, 1-(2-amino-3-quinolinyl)-
• 1-(2-Aminoquinolin-3-YL)ethanone

• Inchi： 1S/C11H10N2O/c1-7(14)9-6-8-4-2-3-5-10(8)13-11(9)12/h2-6H,1H3,(H2,12,13)
• InChI Key： BSMBRDSRYVZTBO-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(N)N=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 56

Additional information on 1-(2-Aminoquinolin-3-YL)ethanone

1-(2-Aminoquinolin-3-YL)ethanone: A Comprehensive Overview

The compound with CAS No. 1258406-28-8, commonly referred to as 1-(2-Aminoquinolin-3-YL)ethanone, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with 1-(2-Aminoquinolin-3-YL)ethanone, providing a comprehensive understanding of its role in contemporary research.

1-(2-Aminoquinolin-3-YL)ethanone is a derivative of quinoline, a heterocyclic aromatic compound with a nitrogen atom in its structure. The presence of the amino group (-NH₂) at the 2-position of the quinoline ring introduces unique electronic properties, making it a versatile building block for various chemical reactions. The ethanone group (-COCH₃) attached at the 3-position further enhances its reactivity and functional diversity. This combination of functional groups renders 1-(2-Aminoquinolin-3-YL)ethanone a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 1-(2-Aminoquinolin-3-YL)ethanone in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for bioactive compounds, particularly in the design of kinase inhibitors and anti-inflammatory agents. The amino group facilitates hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity in biological systems. Moreover, the quinoline skeleton is known for its ability to adopt various conformations, enabling interactions with diverse protein targets.

In addition to its pharmacological applications, 1-(2-Aminoquinolin-3-YL)ethanone has shown promise in material science. Its aromaticity and conjugated system make it a candidate for applications in organic electronics, such as semiconductors and light-emitting materials. Recent advancements in thin-film transistor technology have utilized derivatives of this compound to enhance device performance, underscoring its versatility across multiple disciplines.

The synthesis of 1-(2-Aminoquinolin-3-YL)ethanone involves a series of well-established organic reactions. Typically, it is prepared through nucleophilic substitution or condensation reactions involving quinoline derivatives and appropriate carbonyl compounds. The reaction conditions are optimized to ensure high yields and purity, making it accessible for large-scale production if required.

From an environmental standpoint, 1-(2-Aminoquinolin-3-YL)ethanone exhibits moderate stability under standard storage conditions. However, it is advisable to handle it with care due to its potential sensitivity to light and oxygen. Proper storage techniques include keeping it in an amber bottle under inert atmosphere to prevent degradation.

Recent research has also focused on the catalytic properties of 1-(2-Aminoquinolin-3-YL)ethanone. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues in asymmetric synthesis and cross-coupling processes. This highlights its role not only as an intermediate but also as an active component in catalytic systems.

In conclusion, 1-(2-Aminoquinolin-3-YL)ethanone (CAS No. 1258406-28-8) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and material science. Its unique chemical structure and functional groups make it an invaluable tool for researchers across various fields. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.